Cas no 19072-72-1 (Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl-)

• Product Name: Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl-
• CAS No: 19072-72-1
• MF: C₂₅H₃₆O₂
• MW: 368.552147865295
• CID: 1383932
• PubChem ID: 19981759
• Update Time: 2025-04-20

Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4-[2-(3-tert-butyl-4-hydroxy-5-methylphenyl)propan-2-yl]-6-methylphenol
• 4,4'-(Propane-2,2-diyl)bis(2-tert-butyl-6-methylphenol)
• SCHEMBL9319647
• DTXSID80601655
• 19072-72-1
• Phenol, 4,4'-(1-methylethylidene)bis[2-(1,1-dimethylethyl)-6-methyl-

• Inchi： 1S/C25H36O2/c1-15-11-17(13-19(21(15)26)23(3,4)5)25(9,10)18-12-16(2)22(27)20(14-18)24(6,7)8/h11-14,26-27H,1-10H3
• InChI Key： UHSLAFBDUFODHO-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(C=C1C(C)(C)C)C(C)(C)C1=CC(C)=C(C(=C1)C(C)(C)C)O

Computed Properties

• Exact Mass: 368.27168
• Monoisotopic Mass: 368.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46